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Compound of Interest

Compound Name: 5-Nitroisatin

Cat. No.: B147319

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physicochemical properties of 5-
Nitroisatin, a key heterocyclic compound with significant potential in medicinal chemistry. This
document outlines its fundamental characteristics, detailed experimental protocols for their
determination, and explores its biological significance as a modulator of critical cellular
pathways.

Core Physicochemical Properties

5-Nitroisatin (CAS No: 611-09-6) is an orange-yellow to orange crystalline powder.[1] Its core
chemical structure consists of an isatin scaffold with a nitro group substituted at the 5-position
of the indole ring.[1] This substitution significantly influences its electronic properties and
biological activity. A summary of its key physicochemical properties is presented in Table 1.
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Property Value Source(s)

Molecular Formula CsHaN20a4 [21[31[41[5]

Molecular Weight 192.13 g/mol [21[3]1[41[5]
Orange-yellow to orange

Appearance ) [1112][3]
crystalline powder

. . 251-258 °C (with

Melting Point B [L02]3]14]
decomposition)

Boiling Point (est.) 328.09 °C [3]
Limited solubility in water;

N soluble in various organic

Solubility [1][6]
solvents such as ethanol and
acetone.

pKa (predicted) 8.06 £ 0.20 [3]

logP (Partition Coeff.) -0.02t0 0.47 [2][7]

Experimental Protocols

This section details the methodologies for the experimental determination of the key

physicochemical properties of 5-Nitroisatin.

Synthesis of 5-Nitroisatin

5-Nitroisatin is typically synthesized via the nitration of isatin.[1] A common method involves

the electrophilic aromatic substitution reaction where isatin is treated with a nitrating agent,

such as a mixture of concentrated sulfuric acid and nitric acid, under controlled temperature

conditions.[1] Careful control of the reaction parameters is crucial for achieving high yields and

purity.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Cyclin-dependent kinase 2 - Wikipedia [en.wikipedia.org]

2. Cyclin dependent kinase 2 (CDK2) is a key mediator for EGF-induced cell transformation
mediated through the ELK4/c-Fos signaling pathway - PMC [pmc.ncbi.nim.nih.gov]

e 3. CDK2 cyclin dependent kinase 2 [Homo sapiens (human)] - Gene - NCBI
[ncbi.nim.nih.gov]

» 4. Chemical-genetic analysis of cyclin dependent kinase 2 function reveals an important role
in cellular transformation by multiple oncogenic pathways - PMC [pmc.ncbi.nim.nih.gov]

e 5. benchchem.com [benchchem.com]

¢ 6. Inhibition of Cyclin-dependent Kinase 2 Signaling Prevents Liver Ischemia and
Reperfusion Injury - PMC [pmc.ncbi.nlm.nih.gov]

e 7. chemistry.beloit.edu [chemistry.beloit.edu]

 To cite this document: BenchChem. [5-Nitroisatin: A Comprehensive Physicochemical and
Biological Profile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b147319#physicochemical-properties-of-5-nitroisatin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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